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Compound of Interest

Compound Name: AMI-1 free acid

Cat. No.: B1682066 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of

AMI-1 free acid, a potent, cell-permeable, and reversible inhibitor of protein arginine N-

methyltransferases (PRMTs).[1] Adherence to these protocols is vital for ensuring the safety of

laboratory personnel and maintaining a compliant research environment.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling AMI-1 free acid to

prevent skin and eye irritation, and respiratory exposure.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Must be chemical splash-proof

and compliant with ANSI Z87.1

standard. Required at all times

when handling the solid

powder or solutions.[2][3] A

face shield should be worn in

addition to goggles when there

is a significant risk of

splashing.[4][5]

Hand Protection Nitrile Gloves

Standard laboratory-grade

nitrile gloves offer adequate

protection against incidental

contact.[2] For prolonged

handling or when working with

concentrated solutions,

consider using heavy-duty

nitrile or butyl rubber gloves.[3]

[6] Always inspect gloves for

tears or holes before use.

Body Protection Laboratory Coat

A full-length laboratory coat is

required to protect skin and

clothing from potential spills.[2]

[3] Ensure the coat is fully

buttoned.

Respiratory Protection
N95 Respirator or Use of

Fume Hood

Recommended when handling

the solid powder outside of a

certified chemical fume hood to

prevent the inhalation of fine

particles.[2] All weighing and

initial dilution of the powder

should be performed in a fume

hood.[6]
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Operational and Disposal Plan
Follow these procedural steps for the safe handling of AMI-1 free acid from receipt to disposal.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

Storage: Store the powdered AMI-1 free acid at -20°C for long-term stability (up to 3 years).

[1] For shorter periods, it can be stored at 4°C for up to 2 years.[1] The container should be

tightly sealed.

Handling and Experimentation
Preparation:

Don all required personal protective equipment as outlined in the table above.

Conduct all work with the solid form of AMI-1 free acid within a certified chemical fume

hood to minimize inhalation risk.[6]

Weighing:

Carefully weigh the desired amount of AMI-1 free acid powder.

Avoid creating dust.

Dissolution:

AMI-1 free acid is soluble in DMSO (up to 83.33 mg/mL).[1]

When preparing solutions, always add the acid to the solvent slowly.[3]

Experimental Use:

Handle all solutions containing AMI-1 free acid with care to avoid spills and splashes.

If working outside a fume hood, ensure adequate ventilation.
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Experimental Workflow for Handling AMI-1 Free Acid

Preparation

Handling and Experimentation

Waste Disposal

Receive and Inspect Shipment

Store at -20°C in a Tightly Sealed Container

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Weigh Solid in a Fume Hood

Prepare Solution in Appropriate Solvent (e.g., DMSO)

Conduct Experiment

Collect Contaminated Solids and Liquids in a Labeled Hazardous Waste Container

Neutralize Acidic Waste if Required by Institutional Policy

Dispose of Waste Through Certified Hazardous Waste Program

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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